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Compound of Interest

Compound Name: 4-Propoxybenzofuran-6-amine
CAS No.: 1330752-97-0
Cat. No.: B11808303
Get Quote
. J

Executive Summary

4-Propoxybenzofuran-6-amine is a specialized heterocyclic building block characterized by
an electron-rich benzofuran core substituted with a propoxy ether at position 4 and a primary
aromatic amine at position 6.[1][2]

Crucial Distinction: Do not confuse this compound with 6-APB (6-(2-aminopropyl)benzofuran),
which is a psychotropic alkylamine.[1] The compound discussed here is an aniline derivative
(aromatic amine), possessing significantly lower basicity (pKa ~3.5—-4.[1]5) and distinct stability
challenges related to oxidative degradation.
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Property Data / Prediction

CAS Number 1330752-97-0

Molecular Formula C11H13NO2

Molecular Weight 191.23 g/mol

Predicted LogP 2.8 — 3.2 (Lipophilic)

Predicted pKa (BH+) 3.8 — 4.2 (Weak base, aniline-like)

Off-white to beige solid (pure); darkens to brown

Appearance L
upon oxidation.[1][2]

Part 1: Physicochemical Profile & Solubility
Structural Determinants of Solubility

The solubility of 4-Propoxybenzofuran-6-amine is governed by the competition between its
lipophilic scaffold (benzofuran + propyl chain) and its ionizable amine group.[1]

 Lipophilicity (LogP ~3.0): The propoxy group and the aromatic benzofuran core drive high
lipophilicity.[1] The compound will be insoluble in neutral water.

« lonization (pKa ~4.0): As an aromatic amine, the nitrogen lone pair is delocalized into the pi-
system.[1] It requires a highly acidic environment (pH < 2.[1]0) to protonate fully and achieve
agueous solubility as the anilinium salt.

Solubility Profile by Solvent Class
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Solvent Class Solubility Rating Mechanistic Insight

The neutral free base
Water (pH 7) Insoluble (< 0.1 mg/mL) dominates; lattice energy

exceeds hydration energy.[1]

Protonation forms the cation
Acidic Water (0.1 M HCI) Soluble (> 10 mg/mL) (R-NHs*), disrupting the crystal
lattice.[1]

Excellent dipole-dipole
Polar Aprotic (DMSO, DMF) High (> 50 mg/mL) interactions; preferred for stock
solutions.[1]

) ] Good solvation of the lipophilic
Chlorinated (DCM, Chloroform)  High (> 20 mg/mL) _
core; useful for extraction.[1]

Soluble, but protic solvents
Alcohols (Methanol, Ethanol) Moderate-High may accelerate oxidation if not

degassed.[1]

Visualization: pH-Dependent Solubility Equilibrium

The following diagram illustrates the equilibrium shifts required to solubilize the compound.
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Figure 1: The solubility switch.[1] To achieve aqueous solubility, the pH must be driven below
the pKa (approx 4.0) to favor the ionized species.[1]
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Part 2: Stability & Degradation Mechanisms
Oxidative Instability (Critical Risk)

The primary stability risk for 4-Propoxybenzofuran-6-amine is oxidation.[1]

¢ Mechanism: The molecule contains two strong electron-donating groups (Propoxy and
Amine) on the electron-rich benzofuran ring.[1] This makes the system highly susceptible to
Single Electron Transfer (SET) oxidation by atmospheric oxygen.[1]

 Visual Indicator: Samples will degrade from off-white to pink/red and finally dark brown/black

tars (quinone-imine formation).[1]

e Prevention: Store under inert atmosphere (Argon/Nitrogen).[1] Avoid protic solvents (MeOH)
for long-term storage as they facilitate proton-coupled electron transfer (PCET).[1]

Photostability

Benzofurans are strong UV chromophores. Exposure to UV light can induce:
» Ring Opening: Photo-oxidation of the furan ring.
» N-Oxidation: Formation of hydroxylamines or nitro-compounds.[1]

o Protocol: Always use amber glass vials.

Visualization: Degradation Pathways
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Stress Factors

4-Propoxybenzofuran-6-amine : Atmospheric 02 :
(Intact) : :

Quinone-Imine Species
(Colored/Insoluble)

Polymers/Tars
(Dark Brown)

Click to download full resolution via product page

Figure 2: The oxidative cascade.[1] The electron-rich nature of the compound leads to rapid
formation of colored quinoid impurities upon air exposure.[1]

Part 3: Experimental Protocols
Protocol: Thermodynamic Solubility Determination

Do not rely on kinetic solubility (DMSO spike) for this compound due to precipitation risks.[1]
o Preparation: Weigh 5 mg of solid into a 1.5 mL microcentrifuge tube.

e Solvent Addition: Add 500 pL of buffer (pH 1.2, 4.0, 6.8, 7.4).

o Equilibration: Shake at 25°C for 24 hours (protect from light).

o Separation: Centrifuge at 10,000 rpm for 10 minutes.
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e Quantification: Analyze supernatant via HPLC-UV (254 nm).

o Note: If pH 1.2 sample is clear, solubility > 10 mg/mL. If pH 7.4 is clear, check for
degradation (unlikely to be soluble).[1]

Protocol: Forced Degradation (Stress Testing)

Validate the stability indicating method using these conditions:

Stressor Condition Expected Outcome

) ] Stable (Anilinium salt protects
Acid Hydrolysis 0.1 N HCI, 60°C, 4 hrs ) o
against oxidation).[1]

Minor degradation;

Base Hydrolysis 0.1 N NaOH, 60°C, 4 hrs S
precipitation likely.
o Rapid Degradation. Formation
Oxidation 3% H202, RT, 1 hr , _
of N-oxides and quinones.[1]
) Stable if kept dry and under
Thermal 60°C, Solid State, 1 week

inert gas.

Part 4: Handling and Storage Recommendations

o Storage: Store at -20°C in a tightly sealed vial.
o Atmosphere: Flush headspace with Argon or Nitrogen after every use.
o Solution State:
o Preferred: DMSO stock (stored frozen).[1]
o Avoid: Dilute aqueous solutions at neutral pH (rapid precipitation and oxidation).[1]

o Safety: Treat as a potential sensitizer and irritant (standard for aromatic amines).

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://commonchemistry.cas.org/detail?cas_rn=751-97-3
https://commonchemistry.cas.org/detail?cas_rn=751-97-3
https://commonchemistry.cas.org/detail?cas_rn=751-97-3
https://commonchemistry.cas.org/detail?cas_rn=751-97-3
https://commonchemistry.cas.org/detail?cas_rn=751-97-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11808303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem.Compound Summary for CAS 1330752-97-0. National Library of Medicine.[3]
Available at: [Link][1]

e Perrin, D. D.Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths,
London, 1965. (Standard reference for aniline pKa prediction).

e |ICH Guidelines.Stability Testing of New Drug Substances and Products Q1A(R2).
International Council for Harmonisation. Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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